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Compound of Interest

Compound Name:
2-benzyloxybenzylamine

hydrochloride

CAS No.: 76813-80-4

Cat. No.: B1283135

Get Quote

Compound Profile & Strategic Significance
IUPAC Name: [2-(benzyloxy)phenyl]methanamine hydrochloride

CAS Number: 76813-80-4 (HCl salt); 108289-24-3 (Free base)

Molecular Formula:

Molecular Weight: 249.74 g/mol

Role: Primary amine building block for "Lacosamide-like" anticonvulsants and Schiff-base

ligands. The ortho-benzyloxy motif provides steric bulk and lipophilicity, modulating receptor

binding affinity in downstream APIs.

Synthesis Pathway & Causality
To understand the spectrum, one must understand the origin. The high-purity hydrochloride salt

is invariably synthesized via the reductive amination or oxime reduction of 2-
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(benzyloxy)benzaldehyde.

Reaction Logic[1]
O-Alkylation: Salicylaldehyde is protected with benzyl bromide.

Nitrogen Incorporation: The aldehyde is converted to an oxime or imine.

Reduction & Salt Formation: The C=N bond is reduced (using

or

), followed by HCl precipitation to isolate the stable salt.
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Figure 1: Synthetic workflow defining the structural evolution from aldehyde to amine salt.[1][2]

[3][4][5][6][7][8][9]

Spectroscopic Data Analysis
The following data establishes the identity of the target compound. Note the diagnostic loss of

the carbonyl signal and the appearance of the ammonium exchangeable protons.

A. Nuclear Magnetic Resonance (1H NMR)
Solvent: DMSO-

(Preferred for salt solubility and exchangeable proton visualization).[2] Field Strength: 400
MHz.
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Logic
(Causality)

8.30 – 8.50 Broad Singlet 3H

Characteristic

ammonium

protons;

exchangeable

with

.

7.30 – 7.48 Multiplet 5H Benzyl Aromatic

Protons of the

protecting benzyl

group (distal

ring).

7.20 – 7.28 Multiplet 2H Ar-H (Core)

Meta/Para

protons on the

core ring.

7.05 Doublet 1H Ar-H (C3)

Ortho to the

ether oxygen;

shielded by

electron

donation.

6.95 Triplet 1H Ar-H (C5)
Para to the ether

oxygen.

5.18 Singlet 2H

Benzyloxy

methylene.

Remains

chemically

equivalent to

precursor (

5.20).

3.98 – 4.05 Singlet (or q) 2H Diagnostic Peak.

Upfield shift from
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aldehyde (

10.5) to

methylene range.

Key Identification Check:

Absence: The aldehyde proton at

10.5 ppm (present in precursor) must be completely absent.

Presence: The broad ammonium signal at

8.3+ confirms salt formation.

B. Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (

)
Vibration Mode Diagnostic Value

2800 – 3100 Stretch (Amine Salt)

Broad, multiple bands

characteristic of primary amine

salts (

). Overlaps with C-H stretches.

1600 & 1585 Aromatic
Skeletal vibrations of the

benzene rings.

1240 – 1250 Asym. Stretch

Strong band confirming the

aryl alkyl ether (benzyloxy

group).

740 & 695 Out-of-Plane
Monosubstituted benzene

(benzyl group) signature.

Absent Stretch

Critical Purity Check: No band

at 1680–1700

(unreacted aldehyde).

C. Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (

).

Theoretical Exact Mass (Free Base): 213.12 Da

Observed Ion

:214.1 m/z

Fragmentation Pattern:

91 m/z: Tropylium ion (

), characteristic of the benzyl group cleavage.
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197 m/z: Loss of

(minor).

Experimental Validation Protocols
To ensure data reliability, the following self-validating protocols should be used during

characterization.

Protocol 1: The "Aldehyde Clearance" Test (NMR)
During drug development, residual aldehyde is a genotoxic concern.

Acquire 1H NMR in DMSO-

.[2][9]

Expand the region 9.5 – 11.0 ppm.

Pass Criteria: Baseline noise only. Any singlet at ~10.5 ppm indicates incomplete reduction.

Action: If aldehyde is present, recrystallize from Ethanol/EtOAc to remove the neutral

precursor from the ionic salt.

Protocol 2: Salt Stoichiometry Determination
Perform Elemental Analysis (CHN).

Calculated for

:

C: 67.33%

H: 6.46%

N: 5.61%

Deviation > 0.4%: Indicates trapped solvent or formation of the free base (check pH of

solution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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